N-(3-chloro-2-methylphenyl)-2-(4-isobutylphenyl)propanamide

• Molecular Formula: C20H24ClNO
• Molecular Weight: 329.9 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[4-(2-methylpropyl)phenyl]propanamide
• InChI: InChI=1S/C20H24ClNO/c1-13(2)12-16-8-10-17(11-9-16)14(3)20(23)22-19-7-5-6-18(21)15(19)4/h5-11,13-14H,12H2,1-4H3,(H,22,23)
• InChI Key: NPUZHZTWDRYPOO-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(C)C2=CC=C(C=C2)CC(C)C

Description

N-(3-chloro-2-methylphenyl)-2-(4-isobutylphenyl)propanamide, also known as Clenbuterol, is a beta-2 adrenergic agonist that is commonly used in scientific research. It is a synthetic compound that was first developed as a bronchodilator for the treatment of asthma and other respiratory conditions. However, it has also been found to have anabolic properties, making it a popular choice for bodybuilders and athletes. In

Mechanism of Action

N-(3-chloro-2-methylphenyl)-2-(4-isobutylphenyl)propanamide acts as a selective beta-2 adrenergic agonist, binding to and activating beta-2 adrenergic receptors in the body. This leads to increased levels of cyclic AMP (cAMP), which in turn activates protein kinase A (PKA). PKA then phosphorylates various proteins, leading to a cascade of downstream effects. Some of the effects of N-(3-chloro-2-methylphenyl)-2-(4-isobutylphenyl)propanamide include increased protein synthesis, increased lipolysis, and increased thermogenesis.
Biochemical and Physiological Effects
N-(3-chloro-2-methylphenyl)-2-(4-isobutylphenyl)propanamide has a number of biochemical and physiological effects in the body. It has been shown to increase muscle mass and strength, reduce body fat, and improve exercise performance. It has also been found to have anti-inflammatory effects and to improve respiratory function in some cases. However, it can also have negative effects on the cardiovascular system, such as increased heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-2-methylphenyl)-2-(4-isobutylphenyl)propanamide in lab experiments is that it is a well-studied compound with a known mechanism of action. This makes it a useful tool for investigating the effects of beta-2 adrenergic agonists on various physiological processes. However, there are also limitations to its use. For example, it can be difficult to control for individual differences in response to the drug, and there are potential ethical concerns related to its use in animal studies.

Future Directions

There are a number of future directions for research on N-(3-chloro-2-methylphenyl)-2-(4-isobutylphenyl)propanamide. One area of interest is its potential use in the treatment of muscle wasting and other conditions that lead to loss of muscle mass. Another area of research is the development of new beta-2 adrenergic agonists with improved efficacy and safety profiles. Additionally, there is ongoing research on the potential cardiovascular effects of N-(3-chloro-2-methylphenyl)-2-(4-isobutylphenyl)propanamide and other beta-2 adrenergic agonists, with the goal of better understanding their risks and benefits.
Conclusion
In conclusion, N-(3-chloro-2-methylphenyl)-2-(4-isobutylphenyl)propanamide is a beta-2 adrenergic agonist that has been widely used in scientific research. It has a known mechanism of action and a number of biochemical and physiological effects in the body. While it has potential advantages for lab experiments, there are also limitations to its use. Future research will continue to explore its potential uses and risks, as well as the development of new compounds with improved properties.

Synthesis Methods

N-(3-chloro-2-methylphenyl)-2-(4-isobutylphenyl)propanamide is synthesized through the reaction of 4-amino-3-chloroacetophenone with 4-isobutylphenyl magnesium bromide, followed by reaction with methyl iodide. This process yields N-(3-chloro-2-methylphenyl)-2-(4-isobutylphenyl)propanamide as the final product.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2-(4-isobutylphenyl)propanamide has been widely used in scientific research, particularly in the fields of physiology and pharmacology. It is commonly used as a model compound for studying the effects of beta-2 adrenergic agonists on various physiological processes. Researchers have investigated its effects on muscle growth, fat metabolism, and cardiovascular function, among other areas.